Cas no 90872-73-4 (3-(piperidin-1-yl)pyridine)

• Product Name: 3-(piperidin-1-yl)pyridine
• CAS No: 90872-73-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 1962173
• PubChem ID: 11521139
• Update Time: 2025-04-24

3-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1-piperidinyl)-
• 3-piperidin-1-ylpyridine
• SCHEMBL1462348
• 3-(Piperidin-1-yl)pyridine
• EN300-138498
• SB41790
• 90872-73-4
• CHEMBL4538389
• DTXSID70467949
• 3-(piperidin-1-yl)pyridine

• Inchi： 1S/C10H14N2/c1-2-7-12(8-3-1)10-5-4-6-11-9-10/h4-6,9H,1-3,7-8H2
• InChI Key： RWNRPQYVWJSAPE-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(piperidin-1-yl)pyridine

Comprehensive Guide to Pyridine, 3-(1-piperidinyl)- (CAS No. 90872-73-4): Properties, Applications, and Market Insights

Pyridine, 3-(1-piperidinyl)- (CAS No. 90872-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound, featuring a pyridine ring substituted with a piperidinyl group, exhibits unique chemical properties that make it valuable for various industrial and scientific applications. Researchers and manufacturers often seek this compound for its role in synthesizing bioactive molecules, making it a critical intermediate in modern chemistry.

The molecular structure of 3-(1-piperidinyl)pyridine combines the aromaticity of pyridine with the flexibility of the piperidine moiety, resulting in a versatile scaffold. Its CAS number 90872-73-4 is frequently referenced in patent literature and academic journals, highlighting its importance in drug discovery and material science. Recent trends in AI-driven chemical research have further amplified interest in this compound, as computational models predict its potential in designing novel therapeutics.

One of the most searched questions about Pyridine, 3-(1-piperidinyl)- relates to its solubility and stability under different conditions. Studies indicate that this compound demonstrates moderate solubility in polar organic solvents, which is crucial for its application in pharmaceutical synthesis. Its stability at room temperature makes it a practical choice for laboratory use, though proper storage conditions are recommended to maintain its integrity over time.

In the context of green chemistry initiatives, researchers are exploring sustainable methods to produce 3-(1-piperidinyl)pyridine with reduced environmental impact. This aligns with global trends toward eco-friendly chemical manufacturing, addressing common search queries about sustainable alternatives in organic synthesis. The compound's potential in catalysis and ligand design also makes it relevant to current discussions about energy-efficient chemical processes.

The pharmaceutical industry values Pyridine, 3-(1-piperidinyl)- for its role as a building block in central nervous system (CNS) drug development. Its structural features are particularly useful in creating molecules that interact with neurological targets, responding to the growing demand for neurotherapeutic agents. This application has driven increased searches for 90872-73-4 suppliers and custom synthesis options in recent years.

Analytical techniques for characterizing CAS 90872-73-4 typically include NMR spectroscopy and mass spectrometry, which are frequently mentioned in search queries related to compound verification. Quality control protocols emphasize the importance of high-purity grades for research applications, with many users searching for HPLC analysis methods specific to this chemical.

Market analysis reveals growing demand for Pyridine, 3-(1-piperidinyl)- across North America and Asia-Pacific regions, particularly in contract research organizations and academic institutions. The compound's price trends and global availability are common search topics among procurement specialists. Recent advancements in flow chemistry techniques have also impacted production scalability, addressing another frequent industry query.

From a safety perspective, proper handling procedures for 3-(1-piperidinyl)pyridine are essential knowledge for laboratory personnel. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) and ventilation measures are recommended, as with many organic compounds. These precautions align with general laboratory safety protocols that dominate professional search behaviors.

The future outlook for Pyridine, 3-(1-piperidinyl)- appears promising, with potential applications emerging in material science and agrochemical research. Its structural versatility continues to inspire innovative uses, responding to the chemical industry's need for multifunctional intermediates. As research progresses, this compound is likely to maintain its relevance in addressing complex synthetic challenges across multiple scientific disciplines.